Cas no 216690-19-6 (4-(4-Fluorophenyl)-3-piperidinemethanol)

• Product Name: 4-(4-Fluorophenyl)-3-piperidinemethanol
• CAS No: 216690-19-6
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 243331
• PubChem ID: 9815687
• Update Time: 2025-10-29

4-(4-Fluorophenyl)-3-piperidinemethanol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol,4-(4-fluorophenyl)-
• 4-(4-FLUOROPHENYL)-3-PIPERIDINEMETHANOL
• 1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE, 4-(4-FLUOROPHENYL)-1,4-DIHYDRO-
• 2-amino-4-(4'-fluorophenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole
• 4-(4-FLUOROPHENYL)-1,4-DIHYDRO-1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE
• 4-(4-fluorophenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol
• 4-(4'-fluorophenyl)-3-hydroxymethylpiperidine
• 4-(4-Fluorophenyl)-3-hydroxymethylpiperidine
• ASISCHEM C37994
• TIMTEC-BB SBB013295
• IBOPBHBOBJYXTD-UHFFFAOYSA-N
• (3RS,4SR)-[4-(4-fluoro-phenyl)-piperidin-3-yl]-methanol
• [4-(4-fluorophenyl)piperidin-3-yl]methanol
• AKOS015961184
• 216690-19-6
• (4-(4-Fluorophenyl)piperidin-3-yl)methanol
• FT-0630224
• AC-13255
• SCHEMBL1945968
• AB16312
• (3S,4R)-(-)-4-(4-Fluorophenyl)3-hydroxymethyl)-piperidine
• SB43511
• 4-(4-Fluorophenyl)-3-piperidinemethanol

• Inchi： 1S/C12H16FNO/c13-11-3-1-9(2-4-11)12-5-6-14-7-10(12)8-15/h1-4,10,12,14-15H,5-8H2
• InChI Key： IBOPBHBOBJYXTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCNCC1CO

Computed Properties

• Exact Mass: 209.12168
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Fluorophenyl)-3-piperidinemethanol

Research Brief on 4-(4-Fluorophenyl)-3-piperidinemethanol (CAS: 216690-19-6): Recent Advances and Applications

The compound 4-(4-Fluorophenyl)-3-piperidinemethanol, with the CAS number 216690-19-6, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 4-(4-Fluorophenyl)-3-piperidinemethanol as a key intermediate in the synthesis of biologically active molecules. Its structural features, including the fluorophenyl group and the piperidine methanol moiety, make it a versatile scaffold for the development of novel therapeutics. Researchers have explored its utility in the design of central nervous system (CNS) agents, particularly those targeting neurotransmitter receptors and transporters.

One of the most notable advancements in this area is the use of 4-(4-Fluorophenyl)-3-piperidinemethanol in the development of selective serotonin reuptake inhibitors (SSRIs) and other psychotropic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression and anxiety disorders. The study also reported improved pharmacokinetic properties compared to existing drugs, such as enhanced blood-brain barrier penetration and reduced metabolic degradation.

In addition to its CNS applications, 4-(4-Fluorophenyl)-3-piperidinemethanol has been investigated for its anti-inflammatory and analgesic properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound exhibit potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

The synthesis of 4-(4-Fluorophenyl)-3-piperidinemethanol has also seen significant advancements. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route using catalytic hydrogenation and chiral resolution techniques. This method not only improves yield and purity but also addresses environmental concerns by reducing the use of hazardous reagents. Such innovations are critical for the large-scale production of this compound for pharmaceutical applications.

Looking ahead, the potential of 4-(4-Fluorophenyl)-3-piperidinemethanol extends beyond its current applications. Emerging research suggests its utility in the development of antiviral and anticancer agents. For instance, a 2023 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit inhibitory activity against viral proteases, making them promising candidates for antiviral drug development. Similarly, preliminary data from in vitro studies indicate potential antitumor effects, particularly in breast and lung cancer cell lines.

In conclusion, 4-(4-Fluorophenyl)-3-piperidinemethanol (CAS: 216690-19-6) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS disorders to inflammation and beyond. Continued research into its pharmacological properties and synthetic optimization will likely uncover new therapeutic opportunities, solidifying its role in the future of drug discovery.